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Compound of Interest

Compound Name: 5-Cyclohexadecen-1-one

Cat. No.: B1217015

For Researchers, Scientists, and Drug Development Professionals

Introduction

Velvione (5-Cyclohexadecen-1-one) is a synthetic macrocyclic musk widely used in the
fragrance industry to impart a powdery, musky, and slightly animalic scent to a variety of
consumer products.[1] Its chemical formula is C16H280, with a molecular weight of 236.4 g/mol
[2][3] Accurate and reliable analytical methods are essential for the quality control of raw
materials, the analysis of finished products, and for research in the fields of fragrance chemistry
and toxicology. Gas chromatography-mass spectrometry (GC-MS) is a powerful and commonly
employed technique for the separation, identification, and quantification of volatile and semi-
volatile compounds like Velvione.[2]

This document provides a detailed application note and protocol for the GC-MS analysis of
Velvione, intended for researchers, scientists, and professionals in drug development and
related fields.

Physicochemical Properties of Velvione

A summary of the key physicochemical properties of Velvione is presented in the table below.
This information is critical for developing appropriate analytical methods.
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Value
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Chemical Name

5-Cyclohexadecen-1-one

[4]

CAS Number 37609-25-9 [2][3]
Molecular Formula C16H280 [2][3]
Molecular Weight 236.39 g/mol [2][5]
Appearance Colorless to pale yellow liquid [5]
Boiling Point 296 - 300 °C [5]
Flash Point 160 °C (320 °F) [3]
Log P >6.00 [3]

Experimental Protocol: GC-MS Analysis of Velvione

This protocol provides a general framework for the analysis of Velvione. Instrument parameters

may require optimization based on the specific instrumentation and sample matrix.

Sample Preparation

The choice of sample preparation method will depend on the sample matrix.

o For Raw Materials (Neat Velvione): Prepare a stock solution of Velvione in a high-purity

solvent such as ethanol, hexane, or dichloromethane. A typical concentration for the stock

solution is 1 mg/mL. Further dilute the stock solution to a working concentration suitable for
GC-MS analysis (e.g., 1-10 pg/mL).

o For Fragrance Formulations or Consumer Products: A solvent extraction or headspace solid-

phase microextraction (HS-SPME) method can be employed.

o Solvent Extraction: Dilute the sample in a suitable solvent (e.g., ethanol), followed by

filtration through a 0.45 pm syringe filter to remove any particulate matter.

o HS-SPME: This technique is suitable for complex matrices and for trace-level analysis.

Place a known amount of the sample in a headspace vial. Equilibrate the sample at a
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controlled temperature (e.g., 60-80°C) for a specific time before exposing a SPME fiber to

the headspace to adsorb the volatile analytes. The fiber is then directly desorbed in the

GC injector.

GC-MS Instrumentation and Parameters

The following table outlines typical GC-MS parameters for the analysis of Velvione.

Parameter

Recommended Setting

Gas Chromatograph

Agilent 7890A or equivalent

Mass Spectrometer

Agilent 5975C or equivalent

HP-5ms (30 m x 0.25 mm, 0.25 pm film

GC Column thickness) or equivalent non-polar capillary
column

Carrier Gas Helium (99.999% purity)

Flow Rate 1.0 - 1.5 mL/min (constant flow mode)

Inlet Temperature

250 - 280 °C

Injection Mode

Splitless or Split (e.g., 20:1)

Injection Volume

1puL

Oven Temperature Program

Initial: 100°C, hold for 2 minRamp: 10°C/min to
280°CHold: 5-10 min at 280°C

Transfer Line Temperature

280 °C

lon Source Electron lonization (EI)

lonization Energy 70 eV

lon Source Temperature 230 °C

Quadrupole Temperature 150 °C

Mass Scan Range m/z 40 - 400
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Data Presentation: Mass Spectral Data of Velvione

The following table summarizes the characteristic mass spectral data for Velvione obtained

under Electron lonization (EI) conditions.[2]

Mass-to-Charge Ratio (m/z) Relative Intensity (%)
41 99.9
55 80.3
67 58.7
68 44.3
81 45.2

Data obtained from the EI-B mass spectrum provided by SODA AROMATIC CO., LTD. via
PubChem.[2]

Visualization of Experimental Workflow and
Fragmentation Pathway
Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of Velvione.

Click to download full resolution via product page
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GC-MS Experimental Workflow for Velvione Analysis.

Proposed Fragmentation Pathway

The following diagram illustrates a proposed electron ionization (EI) fragmentation pathway for
Velvione. As a macrocyclic ketone, fragmentation is expected to involve cleavages of the large
ring structure. The observed high-abundance ions at lower m/z values suggest multiple
fragmentation steps.
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Proposed EIl Fragmentation Pathway of Velvione.

Conclusion

The GC-MS method outlined in this application note provides a robust and reliable approach
for the analysis of Velvione in various matrices. The provided experimental parameters and
mass spectral data will aid researchers and scientists in the identification and characterization
of this important fragrance ingredient. The visualization of the experimental workflow and a
proposed fragmentation pathway offers a clear understanding of the analytical process and the
behavior of Velvione under electron ionization. Further studies may be required to fully
elucidate all fragmentation mechanisms and to validate the method for specific sample types
and regulatory requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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